Cas no 52665-74-4 (Manumycin A)

• Product Name: Manumycin A
• CAS No: 52665-74-4
• MF: C₃₁H₃₈N₂O₇
• MW: 550.642629146576
• CID: 371534
• PubChem ID: 6438330
• Update Time: 2025-04-19

Manumycin A Chemical and Physical Properties

Names and Identifiers

• 2,4-Decadienamide,N-[(1S,5S,6R)-5-hydroxy-5-[(1E,3E,5E)-7-[(2-hydroxy-5-oxo-1-cyclopenten-1-yl)amino]-7-oxo-1,3,5-heptatrien-1-yl]-2-oxo-7-oxabicyclo[4.1.0]hept-3-en-3-yl]-2,4,6-trimethyl-,(2E,4E,6R)-
• Manumycin A
• 2,4-Decadienamide,N-[(1S,5S,6R)-5-hydroxy-5-[(1E,3E,5E)-7-[(2-hydroxy-5-oxo-1-cyclopenten-1-yl)amino]-7-oxo-1,3,5-heptatrien-
• Manumycin A, Streptomyces parvulus
• NSC 622141
• UCF 1C
• AKOS040742100
• manumycin
• UNII-OIQ298X4XD
• 2,4-DECADIENAMIDE, N-((1S,5S,6R)-5-HYDROXY-5-((1E,3E,5E)-7-((2-HYDROXY-5-OXO-1-CYCLOPENTEN-1-YL)AMINO)-7-OXO-1,3,5-HEPTATRIEN-1-YL)-2-OXO-7-OXABICYCLO(4.1.0)HEPT-3-EN-3-YL)-2,4,6-TRIMETHYL-, (2E,4E,6R)-
• SMP2_000130
• AC1O5PHE
• OIQ298X4XD
• Q27110184
• NCGC00163464-02
• CHEBI:29623
• (2E,4E,6R)-N-[(1S,5S,6R)-5-hydroxy-5-[(1E,3E,5E)-7-[(2-hydroxy-5-oxo-cyclopenten-1-yl)amino]-7-oxo-hepta-1,3,5-trienyl]-2-oxo-7-oxabicyclo[4.1.0]hept-3-en-3-yl]-2,4,6-trimethyl-deca-2,4-dienamide
• QTL1_000054
• Ucfi-C
• NSC-622141
• HMS1990M13
• 52665-74-4
• (-)-MANUMYCIN A
• NCGC00163464-01
• DTXSID401025744
• SCHEMBL12519093
• LMFA08020185
• 2,4-Decadienamide, N-(5-hydroxy-5-(7-((2-hydroxy-5-oxo-1-cyclopenten-1-yl)amino)-7-oxo-1,3,5-heptatrienyl)-2-oxo-7-oxabicyclo(4.1.0)hept-3-en-3-yl)-2,4,6-trimethyl-
• (2E,4E,6R)-N-[(1S,5S,6R)-5-hydroxy-5-[(1E,3E,5E)-7-[(2-hydroxy-5-oxocyclopenten-1-yl)amino]-7-oxohepta-1,3,5-trienyl]-2-oxo-7-oxabicyclo[4.1.0]hept-3-en-3-yl]-2,4,6-trimethyldeca-2,4-dienamide
• 2,4-DECADIENAMIDE, N-(5-HYDROXY-5-(7-((2-HYDROXY-5-OXO-1- CYCLOPENTEN-1-YL)AMINO)-7-OXO-1,3,5-HEPTATRIENYL)-2-OXO-7- OXABICYCLO(4.1.0)HEPT-3-EN-3-YL)-2,4,6-TRIMETHYL-
• HY-N6796
• HMS3403M13
• BSPBio_001231
• UCF-1C
• HMS1792M13
• CS-0100050
• (2E,4E,6R)-N-[(1S,5R,6R)-5-Hydroxy-5-[(1E,3E,5E)-6-[(2-hydroxy-5-oxocyclopent-1-en-1-yl)-C-hydroxycarbonimidoyl]hexa-1,3,5-trien-1-yl]-2-oxo-7-oxabicyclo[4.1.0]hept-3-en-3-yl]-2,4,6-trimethyldeca-2,4-dienimidate
• (2E,4E,6S)-N-[(1S,5R,6R)-5-Hydroxy-5-[(1E,3E,5E)-7-[(2-hydroxy-5-oxocyclopenten-1-yl)amino]-7-oxohepta-1,3,5-trienyl]-2-oxo-7-oxabicyclo[4.1.0]hept-3-en-3-yl]-2,4,6-trimethyldeca-2,4-dienamide
• (2E,4E,6S)-N-((1S,5R,6R)-5-hydroxy-5-((1E,3E,5E)-7-((2-hydroxy-5-oxocyclopenten-1-yl)amino)-7-oxohepta-1,3,5-trienyl)-2-oxo-7-oxabicyclo(4.1.0)hept-3-en-3-yl)-2,4,6-trimethyldeca-2,4-dienamide
• UCF1-C
• (2E,4E,6R)-N-((1S,5R,6R)-5-Hydroxy-5-((1E,3E,5E)-6-((2-hydroxy-5-oxocyclopent-1-en-1-yl)-C-hydroxycarbonimidoyl)hexa-1,3,5-trien-1-yl)-2-oxo-7-oxabicyclo(4.1.0)hept-3-en-3-yl)-2,4,6-trimethyldeca-2,4-dienimidate
• TWWQHCKLTXDWBD-MVTGTTCWSA-N
• GLXC-15432
• G13970
• N-((1S,5S,6R)-5-Hydroxy-5-((1E,3E,5E)-7-((2-hydroxy-5-oxo-1-cyclopenten-1-yl)amino)-7-oxo-1,3,5-heptatrien-1-yl)-2-oxo-7-oxabicyclo(4.1.0)hept-3-en-3-yl)-2E,4E,6R-trimethyl,2,4-decadienamide
• (2E,4E,6S)-N-((1S,5R,6R)-5-Hydroxy-5-((1E,3E,5E)-6-((2-hydroxy-5-oxocyclopent-1-en-1-yl)-C-hydroxycarbonimidoyl)hexa-1,3,5-trien-1-yl)-2-oxo-7-oxabicyclo(4.1.0)hept-3-en-3-yl)-2,4,6-trimethyldeca-2,4-dienimidate
• (2E,4E,6R)-N-((1S,5S,6R)-5-hydroxy-5-((1E,3E,5E)-7-((2-hydroxy-5-oxo-cyclopenten-1-yl)amino)-7-oxo-hepta-1,3,5-trienyl)-2-oxo-7-oxabicyclo(4.1.0)hept-3-en-3-yl)-2,4,6-trimethyl-deca-2,4-dienamide
• (2E,4E,6R)-N-[(1S,5S,6R)-5-hydroxy-5-{(1E,3E,5E)-7-[(2-hydroxy-5-oxocyclopent-1-en-1-yl)amino]-7-oxohepta-1,3,5-trien-1-yl}-2-oxo-7-oxabicyclo[4.1.0]hept-3-en-3-yl]-2,4,6-trimethyldeca-2,4-dienamide
• (2E,4E,6R)-N-[(1S,5S,6R)-5-Hydroxy-5-[(1E,3E,5E)-7-[(2-hydroxy-5-oxo-1-cyclopenten-1-yl)amino]-7-oxo-1,3,5-heptatrien-1-yl]-2-oxo-7-oxabicyclo[4.1.0]hept-3-en-3-yl]-2,4,6-trimethyl-2,4-decadienamide
• (2E,4E,6R)-N-((1S,5S,6R)-5-hydroxy-5-((1E,3E,5E)-7-((2-hydroxy-5-oxocyclopent-1-en-1-yl)amino)-7-oxohepta-1,3,5-trien-1-yl)-2-oxo-7-oxabicyclo(4.1.0)hept-3-en-3-yl)-2,4,6-trimethyldeca-2,4-dienamide
• N-[(1S,5S,6R)-5-Hydroxy-5-[(1E,3E,5E)-7-[(2-hydroxy-5-oxo-1-cyclopenten-1-yl)amino]-7-oxo-1,3,5-heptatrien-1-yl]-2-oxo-7-oxabicyclo[4.1.0]hept-3-en-3-yl]-2E,4E,6R-trimethyl,2,4-decadienamide
• (2E,4E,6R)-N-((1S,5S,6R)-5-hydroxy-5-((1E,3E,5E)-7-((2-hydroxy-5-oxocyclopenten-1-yl)amino)-7-oxohepta-1,3,5-trienyl)-2-oxo-7-oxabicyclo(4.1.0)hept-3-en-3-yl)-2,4,6-trimethyldeca-2,4-dienamide
• (2E,4E,6R)-N-((1S,5S,6R)-5-Hydroxy-5-((1E,3E,5E)-7-((2-hydroxy-5-oxo-1-cyclopenten-1-yl)amino)-7-oxo-1,3,5-heptatrien-1-yl)-2-oxo-7-oxabicyclo(4.1.0)hept-3-en-3-yl)-2,4,6-trimethyl-2,4-decadienamide
• DA-55226
• (2E,4E,6S)-N-[(1S,5R,6R)-5-Hydroxy-5-[(1E,3E,5E)-6-[(2-hydroxy-5-oxocyclopent-1-en-1-yl)-C-hydroxycarbonimidoyl]hexa-1,3,5-trien-1-yl]-2-oxo-7-oxabicyclo[4.1.0]hept-3-en-3-yl]-2,4,6-trimethyldeca-2,4-dienimidate

• Inchi： 1S/C31H38N2O7/c1-5-6-11-19(2)16-20(3)17-21(4)30(38)32-22-18-31(39,29-28(40-29)27(22)37)15-10-8-7-9-12-25(36)33-26-23(34)13-14-24(26)35/h7-10,12,15-19,28-29,34,39H,5-6,11,13-14H2,1-4H3,(H,32,38)(H,33,36)/b8-7+,12-9+,15-10+,20-16+,21-17+/t19-,28-,29-,31+/m1/s1
• InChI Key： TWWQHCKLTXDWBD-MVTGTTCWSA-N
• SMILES： O1[C@@H]2C(C(=C[C@@](/C=C/C=C/C=C/C(NC3C(CCC=3O)=O)=O)([C@H]12)O)NC(/C(/C)=C/C(/C)=C/[C@H](C)CCCC)=O)=O

Computed Properties

• Exact Mass: 550.26800
• Monoisotopic Mass: 550.268
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 40
• Rotatable Bond Count: 14
• Complexity: 1260
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 5
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 40
• XLogP3: 4.1
• Topological Polar Surface Area: 145

Experimental Properties

• Color/Form: Not determined
• Density: 1.26±0.1 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 863.6 °C at 760 mmHg
• Flash Point: 476.1 °C
• Refractive Index: 1.604
• Solubility: Insuluble (2.5E-3 g/L) (25 ºC),
• PSA: 145.33000
• LogP: 4.48570
• Solubility: Not determined

Manumycin A Security Information

• WGK Germany：3
• Storage Condition：(BD768259)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Cyclohexenones